Cas no 1040658-80-7 (N-(3-chlorophenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide)

• Product Name: N-(3-chlorophenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide
• CAS No: 1040658-80-7
• MF: C₂₄H₁₇ClN₄OS
• MW: 444.935982465744
• CID: 5390585
• Update Time: 2025-05-21

N-(3-chlorophenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Chlorophenyl)-2-[[2-(1-naphthalenyl)pyrazolo[1,5-a]pyrazin-4-yl]thio]acetamide
• N-(3-chlorophenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

• Inchi： 1S/C24H17ClN4OS/c25-17-7-4-8-18(13-17)27-23(30)15-31-24-22-14-21(28-29(22)12-11-26-24)20-10-3-6-16-5-1-2-9-19(16)20/h1-14H,15H2,(H,27,30)
• InChI Key： YOJQBQMOBUGRBS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1)(=O)CSC1=NC=CN2N=C(C3=C4C(C=CC=C4)=CC=C3)C=C12

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.41±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-(3-chlorophenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

Recent Advances in the Study of N-(3-chlorophenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide (CAS: 1040658-80-7)

The compound N-(3-chlorophenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide (CAS: 1040658-80-7) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrazolo[1,5-a]pyrazine core and naphthalene moiety, has attracted significant attention due to its potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in various disease models.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cancer progression. In vitro studies have demonstrated that N-(3-chlorophenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide exhibits potent inhibitory effects on certain kinases, making it a potential candidate for targeted therapy. The compound's selectivity profile has been extensively characterized, revealing its preferential binding to specific isoforms of these kinases, which could minimize off-target effects in clinical applications.

Structural-activity relationship (SAR) studies have provided valuable insights into the molecular determinants of this compound's biological activity. Researchers have systematically modified various functional groups, including the chlorophenyl and naphthyl substituents, to optimize potency and improve drug-like properties. These efforts have led to the development of several analogs with enhanced bioavailability and metabolic stability while maintaining the desired pharmacological effects.

Recent preclinical evaluations have shown promising results in animal models of inflammatory diseases and certain malignancies. The compound demonstrated significant efficacy in reducing disease markers with a favorable safety profile at therapeutic doses. Pharmacokinetic studies revealed adequate oral bioavailability and reasonable half-life, supporting its potential for oral administration in clinical settings.

Ongoing research is exploring the compound's potential in combination therapies and its application in other therapeutic areas beyond its initial indications. Several research groups are investigating its synergistic effects with existing therapeutic agents, which could lead to more effective treatment regimens. Additionally, novel formulations are being developed to address solubility challenges and further improve the compound's therapeutic index.

The synthesis and scale-up of N-(3-chlorophenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide have also seen significant advancements. Recent publications have described more efficient synthetic routes with improved yields and reduced environmental impact. These developments are crucial for facilitating future clinical development and potential commercialization of this promising compound.

In conclusion, the growing body of research on N-(3-chlorophenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide (CAS: 1040658-80-7) highlights its significant potential as a therapeutic agent. While further studies are needed to fully characterize its clinical potential, the current findings position this compound as an important subject of ongoing research in chemical biology and drug discovery.